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Compound of Interest

Compound Name: 1,2,3-Butanetriol

Cat. No.: B1208628

For Researchers, Scientists, and Drug Development Professionals

1,2,3-Butanetriol, a triol with the chemical formula C4H1003, is a versatile chemical
compound with a growing range of applications across various scientific and industrial sectors.
Its unique structure, featuring three hydroxyl groups, imparts properties that make it a valuable
ingredient in formulations ranging from polymers to pharmaceuticals. However, its adoption is
not without limitations, particularly concerning its production and in comparison to more
established alternatives. This guide provides a comprehensive literature review of 1,2,3-
Butanetriol's applications and limitations, offering a comparative analysis with key alternatives
such as glycerol and 1,3-Butanediol, supported by available data and experimental protocols.

Physicochemical Properties

A foundational understanding of 1,2,3-Butanetriol’'s physical and chemical characteristics is
essential for appreciating its applications and limitations.
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Property Value References

IUPAC Name butane-1,2,3-triol [1112]
1,2,3-Trihydroxybutane, 1-

Synonyms [2][3]
Methylglycerol

CAS Number 4435-50-1 [1][2]

Molecular Formula C4H1003 [1112]

Molecular Weight 106.12 g/mol [1][2]
Colorless to light orange to

Appearance o [41[5]
yellow clear liquid

Boiling Point 175°C at 27 mmHg [6]

Specific Gravity 1.18 [5]

Refractive Index 1.47 [5]

Water Solubility High [4]

Applications of 1,2,3-Butanetriol

1,2,3-Butanetriol's trifunctional nature makes it a versatile building block and functional
ingredient in a variety of applications.

Polymer Synthesis

1,2,3-Butanetriol can be incorporated into polymer chains, influencing their properties and
functionality.[4] Its three hydroxyl groups allow for the formation of cross-linked or branched
polymers, which can enhance thermal and mechanical properties. It serves as a monomer in
the production of polyesters and polyurethanes, where it can be used to modify properties such
as flexibility, hardness, and hydrophilicity.

Logical Relationship: Polymer Synthesis using 1,2,3-Butanetriol
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Caption: Synthesis of polymers using 1,2,3-Butanetriol as a monomer.

Humectant and Solvent

Due to its multiple hydroxyl groups, 1,2,3-Butanetriol exhibits significant hygroscopicity,
making it a potential humectant in various formulations. Humectants are crucial in cosmetics,
food products, and pharmaceuticals for maintaining moisture levels and preventing desiccation.
Its high water solubility also suggests its utility as a solvent for a range of polar substances.[4]

Chemical Intermediate

1,2,3-Butanetriol is a valuable intermediate in the synthesis of other chemicals.[4] It can
undergo reactions such as esterification and oxidation to produce a variety of derivatives with
specific functionalities. This makes it a precursor for the synthesis of surfactants, plasticizers,
and other specialty chemicals.

Biological and Pharmaceutical Research

In the realm of life sciences, 1,2,3-Butanetriol is being explored for its potential biological
activities. Its structure makes it a candidate for a precursor to bioactive compounds.[4]
Furthermore, it can be used in studies of carbohydrate metabolism.[4]

Comparison with Alternatives: A Data-Driven
Analysis

The performance of 1,2,3-Butanetriol must be evaluated against established alternatives to
ascertain its potential advantages and disadvantages in specific applications. The most
common alternatives are glycerol (a triol) and 1,3-Butanediol (a diol).
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Humectancy and Hygroscopicity

The ability of a substance to attract and retain moisture is a critical parameter for its function as
a humectant. This is often quantified by measuring water activity (aw) in solutions of the
humectant. A lower water activity indicates a greater ability of the substance to bind water.

Table 1: Comparative Hygroscopicity Data (Hypothetical Data for Illustrative Purposes)

Humectant (at 20% w/w in water) Water Activity (aw)
1,2,3-Butanetriol 0.94
Glycerol 0.92
1,3-Butanediol 0.96
Propylene Glycol 0.95

Note: This table is for illustrative purposes as direct comparative experimental data for 1,2,3-
Butanetriol is not readily available in the reviewed literature. The values for alternatives are
representative of their known hygroscopic properties.

Glycerol is a highly effective and widely used humectant due to its three hydroxyl groups on a
three-carbon backbone, which allows for strong hydrogen bonding with water. 1,3-Butanediol,
with two hydroxyl groups, is also a good humectant, though generally less potent than glycerol.
Based on its structure, 1,2,3-Butanetriol is expected to have strong humectant properties,
likely intermediate between glycerol and 1,3-Butanediol.

Experimental Protocol: Determination of Water Activity

Objective: To measure the water activity of aqueous solutions of polyols to assess their
hygroscopicity.

Apparatus:
o Water activity meter

e Analytical balance
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e \olumetric flasks
o Beakers and magnetic stirrer
Procedure:

o Prepare aqueous solutions of the test compounds (1,2,3-Butanetriol, glycerol, 1,3-
Butanediol) at various concentrations (e.g., 10%, 20%, 30% w/w).

o Calibrate the water activity meter according to the manufacturer's instructions using standard
salt solutions of known water activity.

e Place a sample of the test solution in a sample cup and insert it into the measurement
chamber of the water activity meter.

o Allow the sample to equilibrate with the headspace of the chamber. The instrument will
measure the equilibrium relative humidity (ERH), which is numerically equal to the water
activity (aw = ERH/100).[7]

o Record the water activity reading for each concentration of each test compound.

o Perform measurements in triplicate for each sample to ensure accuracy and precision.

Solvent Properties

The effectiveness of a solvent is determined by its ability to dissolve a range of solutes. While
comprehensive comparative data on the solvent power of 1,2,3-Butanetriol is limited, its
physical properties suggest it is a good solvent for polar compounds.

Table 2: Comparison of Solvent-Related Properties

Property 1,2,3-Butanetriol Glycerol 1,3-Butanediol
Polarity (Dielectric )
Data not available 42.5 31.8
Constant)
Viscosity (cP at 20°C) Data not available 1412 103.8
Boiling Point (°C) ~315 (decomposes) 290 207.5
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The higher viscosity of glycerol can be a disadvantage in some applications where rapid
dissolution or lower viscosity formulations are required. 1,3-Butanediol has a lower viscosity
and boiling point. The properties of 1,2,3-Butanetriol are anticipated to fall between these two,
offering a potentially advantageous balance for certain applications.

Experimental Protocol: Determination of Solvent Power (Qualitative)

Objective: To qualitatively compare the solvent power of 1,2,3-Butanetriol, glycerol, and 1,3-
Butanediol for a range of solutes.

Materials:
o Test solvents: 1,2,3-Butanetriol, glycerol, 1,3-Butanediol

o A selection of solutes with varying polarities (e.g., salicylic acid, benzoic acid, menthol,
camphor)

» Test tubes and vortex mixer

e Analytical balance

Procedure:

e For each solvent, prepare a series of test tubes.

e To each test tube, add a fixed volume of the solvent (e.g., 5 mL).

e Add a small, accurately weighed amount of a solute to the first test tube and vortex to mix.
o Observe if the solute dissolves completely.

« If the solute dissolves, add an additional weighed amount and repeat the process until the
solution is saturated (i.e., solid solute remains undissolved).

e Record the total amount of solute dissolved in the fixed volume of solvent for each solvent-
solute pair.

o Compare the results to rank the solvents in terms of their ability to dissolve each solute.
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Performance in Polymer Synthesis

The properties of polymers are highly dependent on the monomers used in their synthesis. The
inclusion of a triol like 1,2,3-Butanetriol can introduce branching and cross-linking, which can
significantly affect the polymer's thermal and mechanical properties.

Table 3: Expected Impact of Polyol Choice on Polyester Properties

Effect of 1,3- Expected Effect of
Property Effect of Glycerol . .
Butanediol 1,2,3-Butanetriol
Cross-link Density High None (linear polymer) Moderate to High
Glass Transition Temp o
Increases Lower than with triols Increases
(Tg)
_ Increases (up to a Varies with
Tensile Strength ) ) Increases
point) formulation
Flexibility Decreases Generally higher Moderate

The use of a triol like glycerol leads to a high degree of cross-linking, resulting in a rigid and
often brittle polymer. In contrast, a diol like 1,3-Butanediol produces linear polyesters that are
typically more flexible. 1,2,3-Butanetriol, with its three hydroxyl groups, offers a middle ground,
allowing for the creation of polymers with a controlled degree of cross-linking, potentially
leading to materials with a desirable balance of strength and flexibility.

Experimental Workflow: Synthesis and Characterization of Polyesters

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1208628?utm_src=pdf-body
https://www.benchchem.com/product/b1208628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Synthesis

Polyol (1,2,3-Butanetriol, Glycerol, or 1,3-Butanediol) Dicarboxylic Acid

Polycondensation
Polyester Resin

Characterization

\ \

Thermal Analysis (DSC, TGA) Mechanical Testing (Tensile, Flexural) Spectroscopic Analysis (FTIR, NMR)

Click to download full resolution via product page

Caption: Workflow for polyester synthesis and characterization.

Experimental Protocol: Synthesis of Polyester Resins

Objective: To synthesize polyester resins using different polyols for comparative analysis.

Materials:

¢ Polyols: 1,2,3-Butanetriol, glycerol, 1,3-Butanediol

« Dicarboxylic acid (e.g., phthalic anhydride, adipic acid)

o Catalyst (e.g., p-toluenesulfonic acid)

¢ Reaction vessel with a stirrer, thermometer, and condenser

¢ Heating mantle
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Procedure:

e Charge the reaction vessel with the desired molar ratio of polyol and dicarboxylic acid.
e Add a catalytic amount of p-toluenesulfonic acid.

o Heat the mixture with stirring to a temperature of 180-200°C.

» Water will be formed as a byproduct of the esterification reaction and should be removed
through the condenser.

e Monitor the reaction by measuring the acid value of the mixture at regular intervals.

» Continue the reaction until the desired acid value is reached, indicating the desired degree of
polymerization.

e Cool the resulting polyester resin to room temperature.
Characterization:
o Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of ester linkages.

 Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg)
and melting point (Tm).

e Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.

» Tensile and Flexural Testing: To measure the mechanical properties such as tensile strength,
modulus, and elongation at break.

Limitations of 1,2,3-Butanetriol

Despite its promising applications, the widespread use of 1,2,3-Butanetriol is hampered by
several limitations.

Production Challenges

Traditional chemical synthesis routes for 1,2,3-Butanetriol can be complex and may involve
multiple steps, leading to higher production costs and the generation of hazardous waste.
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While biotechnological production methods using renewable feedstocks are being developed,
they are still in the early stages and often suffer from low yields and titers, making them not yet
economically competitive with established chemical processes for other polyols.[4]

Limited Commercial Availability and Cost

Compared to glycerol, which is a readily available and inexpensive byproduct of biodiesel
production, 1,2,3-Butanetriol is a specialty chemical with fewer suppliers and a higher cost.
This economic factor is a significant barrier to its use in large-scale, cost-sensitive applications.

Lack of Extensive Toxicological Data

While generally considered to have low toxicity, the toxicological database for 1,2,3-
Butanetriol is not as extensive as that for widely used alternatives like glycerol and propylene
glycol. GHS classifications indicate that it can be harmful if swallowed and causes skin and eye
irritation.[1] Further studies are needed to fully establish its safety profile for various
applications, particularly in pharmaceuticals and consumer products.

Conclusion

1,2,3-Butanetriol is a promising polyol with the potential to be a valuable component in a
variety of formulations, particularly in the synthesis of polymers with tailored properties. Its
trifunctional nature offers a unique advantage for creating cross-linked or branched structures
that can enhance material performance. However, for it to become a mainstream alternative to
established polyols like glycerol and 1,3-Butanediol, several hurdles must be overcome.
Advances in production technology to improve yields and reduce costs are crucial.
Furthermore, a more comprehensive body of research providing direct, quantitative
comparisons of its performance in key applications such as a humectant and solvent is needed
to fully elucidate its benefits and drawbacks. As research and development in these areas
continue, 1,2,3-Butanetriol may find its niche as a specialty chemical that enables the creation
of materials with unique and desirable properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [1,2,3-Butanetriol: A Comparative Review of Applications
and Limitations]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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